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Compound of Interest

Compound Name: 2,5,6-Trimethylbenzoxazole

Cat. No.: B090905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
for 2,5,6-trimethylbenzoxazole (CAS RN: 19219-98-8). The information is compiled from
various safety data sheets and regulatory guidelines to ensure a thorough understanding of the
potential hazards, handling procedures, and emergency responses associated with this
compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2,5,6-trimethylbenzoxazole is
presented in the table below. This data is essential for understanding the substance's behavior
under various laboratory conditions.
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Property

Value

Molecular Formula

C10H11NO

Molecular Weight 161.20 g/mol [1][2][3]
White to light yellow to light orange powder to
Appearance
crystal[2][4]
Melting Point 92.0t0 95.0 °C[4]
Purity >98.0% (HPLC)[2]

CAS Registry Number

19219-98-8[1][2][3]

IUPAC Name

2,5,6-trimethyl-1,3-benzoxazole[1]

Toxicological Information and Hazard Classification

2,5,6-Trimethylbenzoxazole is classified as harmful if swallowed and causes skin and serious

eye irritation.[1][4] The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following hazard information:

Hazard Class

GHS Category

Hazard

Pictogram Signal Word

Statement

Acute Toxicity ) H302: Harmful if
Category 4 Warning
(Oral) swallowed[1]
] o ] H315: Causes

Skin Irritation Category 2 Warning S
skin irritation[4]
H319: Causes

Eye Irritation Category 2A Warning serious eye
irritation[4]

Quantitative toxicological data such as LD50 (oral, dermal) and LC50 (inhalation) for 2,5,6-

trimethylbenzoxazole are not readily available in the public domain. The hazard classification

is based on aggregated data from suppliers and regulatory bodies.
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Experimental Protocols for Hazard Assessment

The toxicological profile of a chemical like 2,5,6-trimethylbenzoxazole is typically determined
through standardized experimental protocols. The following are summaries of widely accepted
OECD (Organisation for Economic Co-operation and Development) guidelines for assessing
acute oral toxicity, skin irritation, and eye irritation.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Guideline 425)

This method is a sequential test that uses a minimum number of animals to estimate the LD50.

Animal Model: Typically, a single rodent (e.g., female rat) is used for each dose level.
e Dosing: A starting dose, usually below the estimated LD50, is administered orally.

o Observation: The animal is observed for signs of toxicity and mortality over a period of up to
14 days.

e Sequential Dosing:
o If the animal survives, the next animal is given a higher dose.
o If the animal dies, the next animal is given a lower dose.

o Endpoint: The test is concluded when a sufficient number of dose reversals have occurred to
allow for the calculation of the LD50 with a specified confidence interval.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RHE) Test Method (OECD Guideline 439)

This in vitro method assesses the potential of a substance to cause skin irritation.

o Test System: A three-dimensional reconstructed human epidermis model that mimics the
biochemical and physiological properties of the upper parts of the human skin.

o Application: A small amount of the test substance is applied topically to the surface of the
skin tissue model.
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Incubation: The treated tissue is incubated for a defined period (e.g., 15-60 minutes).

Viability Assessment: After exposure, the tissue is rinsed, and cell viability is measured using
a colorimetric assay (e.g., MTT assay). The viability of the treated tissue is compared to a
negative control.

Classification: A substance is identified as a skin irritant if the tissue viability is reduced below
a certain threshold (typically < 50%).

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD Guideline 492)

This in vitro test is used to identify chemicals that can cause serious eye damage or irritation.

Test System: A reconstructed human cornea-like epithelium model.

Exposure: The test substance is applied to the surface of the corneal tissue model for a
specific duration.

Post-Exposure Incubation: The tissue is rinsed and incubated to allow for the expression of
cytotoxic effects.

Viability Measurement: Cell viability is determined using a quantitative method like the MTT
assay.

Hazard Identification: A chemical is classified as an eye irritant if the tissue viability falls
below a predefined cutoff value (e.g., < 60%).

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling 2,5,6-

trimethylbenzoxazole based on its hazard profile.
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Hazards of 2,5,6-Trimethylbenzoxazole Recommended Personal Protective Equipment
( ) Mitigates [ )
( \ Prevents accidental ingestion ( ]
A
Mitigates
( ) C_
J Mitigates -

Click to download full resolution via product page
Caption: Recommended PPE for handling 2,5,6-trimethylbenzoxazole.

First-Aid Measures

Exposure Route First-Aid Procedure

Rinse mouth. Do NOT induce vomiting. Call a

Ingestion ) ]

poison center or doctor if you feel unwell.

Take off immediately all contaminated clothing.
Skin Contact Wash skin with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.[4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ] o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Remove person to fresh air and keep
Inhalation comfortable for breathing. Call a poison center

or doctor if you feel unwell.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
o Specific Hazards Arising from the Chemical: Emits toxic fumes under fire conditions.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.

Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool

place.

Hazard Response Workflow

The following diagram outlines a logical workflow for responding to a potential exposure or spill
involving 2,5,6-trimethylbenzoxazole.
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Caption: A workflow for responding to incidents involving 2,5,6-trimethylbenzoxazole.
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This guide is intended to provide essential health and safety information for trained
professionals. Always refer to the specific Safety Data Sheet (SDS) provided by the supplier for
the most detailed and up-to-date information before handling 2,5,6-trimethylbenzoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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